Cas no 4437-72-3 (2,4-Dioxaspiro[5.5]undecan-3-one)

• Product Name: 2,4-Dioxaspiro[5.5]undecan-3-one
• CAS No: 4437-72-3
• MF: C₉H₁₄O₃
• MW: 170.205663204193
• CID: 333134
• PubChem ID: 53440991
• Update Time: 2025-04-19

2,4-Dioxaspiro[5.5]undecan-3-one Chemical and Physical Properties

Names and Identifiers

• 2,4-Dioxaspiro[5.5]undecan-3-one
• 1,1-Cyclohexanedimethanol, cycliccarbonate
• Carbonic acid, cyclicester with 1,1-cyclohexanedimethanol (7CI)
• Carbonicacid, cyclic cyclohexylidenedimethylene ester (8CI)
• SCHEMBL3725149
• DTXSID70702968
• 2-oxo-1,3-dioxane-5-spirocyclohexane
• 4437-72-3

• Inchi： 1S/C9H14O3/c10-8-11-6-9(7-12-8)4-2-1-3-5-9/h1-7H2
• InChI Key： GNBBYCONYQUDGJ-UHFFFAOYSA-N
• SMILES： O1C(=O)OCC2(C1)CCCCC2

Computed Properties

• Exact Mass: 170.09432
• Monoisotopic Mass: 170.094
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.5A^2
• XLogP3: 2.5

Experimental Properties

• PSA: 35.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dioxanes 1,3-dioxanes